Cas no 80309-39-3 (ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]-)
![ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]- structure](https://www.kuujia.com/scimg/cas/80309-39-3x500.png)
80309-39-3 structure
Product name:ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]-
ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]- Chemical and Physical Properties
Names and Identifiers
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- ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]-
- 80309-39-3
- 2-[(5-Chloro-2-thienyl)thio]ethanol
- DTXSID801294343
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- Inchi： InChI=1S/C6H7ClOS2/c7-5-1-2-6(10-5)9-4-3-8/h1-2,8H,3-4H2
- InChI Key： HGQINSFWZWBGCU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 193.9626849Da
- Monoisotopic Mass: 193.9626849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 73.8Ų
ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]- Related Literature
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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2. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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